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13-Hydroxydocosa-4,7,10,14,16,19-hexaenoic acid 13-Hydroxydocosa-4,7,10,14,16,19-hexaenoic acid (±)13-HDHA is an autoxidation product of docosahexaenoic acid (DHA) in vitro. It is also produced from incubations of DHA in rat liver, brain, and intestinal microsomes. Fresh water hydra was shown to metabolize DHA to 13(R)-HDHA, presumably via the 11R-lipoxygenase activity. (±)13-HDHA is a potential marker of oxidative stress in brain and retina where DHA is an abundant polyunsaturated fatty acid.
Brand Name: Vulcanchem
CAS No.: 90780-53-3
VCID: VC0163545
InChI: InChI=1S/C22H34O/c1-3-5-7-9-11-12-13-15-17-19-21-22(23)20-18-16-14-10-8-6-4-2/h6-9,12-14,16-20,22-23H,3-5,10-11,15,21H2,1-2H3/b8-6-,9-7-,13-12-,16-14+,19-17-,20-18+
SMILES: CCC=CCC=CC=CC(CC=CCC=CCC=CCCC(=O)O)O
Molecular Formula: C22H34O
Molecular Weight: 314.5 g/mol

13-Hydroxydocosa-4,7,10,14,16,19-hexaenoic acid

CAS No.: 90780-53-3

Cat. No.: VC0163545

Molecular Formula: C22H34O

Molecular Weight: 314.5 g/mol

* For research use only. Not for human or veterinary use.

13-Hydroxydocosa-4,7,10,14,16,19-hexaenoic acid - 90780-53-3

Specification

Description (±)13-HDHA is an autoxidation product of docosahexaenoic acid (DHA) in vitro. It is also produced from incubations of DHA in rat liver, brain, and intestinal microsomes. Fresh water hydra was shown to metabolize DHA to 13(R)-HDHA, presumably via the 11R-lipoxygenase activity. (±)13-HDHA is a potential marker of oxidative stress in brain and retina where DHA is an abundant polyunsaturated fatty acid.
CAS No. 90780-53-3
Molecular Formula C22H34O
Molecular Weight 314.5 g/mol
IUPAC Name (3Z,6E,8E,12Z,15Z,18Z)-docosa-3,6,8,12,15,18-hexaen-10-ol
Standard InChI InChI=1S/C22H34O/c1-3-5-7-9-11-12-13-15-17-19-21-22(23)20-18-16-14-10-8-6-4-2/h6-9,12-14,16-20,22-23H,3-5,10-11,15,21H2,1-2H3/b8-6-,9-7-,13-12-,16-14+,19-17-,20-18+
Standard InChI Key WLJSEUMCVZZUTN-LZSWNSAASA-N
Isomeric SMILES CCC/C=C\C/C=C\C/C=C\CC(/C=C/C=C/C/C=C\CC)O
SMILES CCC=CCC=CC=CC(CC=CCC=CCC=CCCC(=O)O)O
Canonical SMILES CCCC=CCC=CCC=CCC(C=CC=CCC=CCC)O

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